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Compound of Interest

Compound Name:
3-Hydroxy-12-oleanene-23,28-

dioic acid

Cat. No.: B12318661 Get Quote

An In-depth Technical Guide on Gypsogenic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
Gypsogenic acid is a pentacyclic triterpenoid belonging to the oleanane family.[1] It is a

naturally occurring compound found in various plant species, including those of the Gypsophila

and Miconia genera.[2][3] This guide provides a comprehensive overview of the chemical

structure, properties, and biological activities of gypsogenic acid, with a focus on its potential

applications in drug development.

Chemical Structure and Properties
Gypsogenic acid is characterized by a five-ring carbon skeleton with a hydroxyl group at

position 3 and carboxylic acid groups at positions 23 and 28.[1] Its systematic IUPAC name is

(3S,4S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-3-hydroxy-4,6a,6b,11,11,14b-hexamethyl-

1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid.[1]

Table 1: Chemical Identifiers and Properties of Gypsogenic Acid
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Property Value Reference

CAS Number 5143-05-5 [1][2][4]

Molecular Formula C30H46O5 [1][2][4]

Molecular Weight 486.68 g/mol [2][4]

IUPAC Name

(3S,4S,4aR,6aR,6bS,8aS,12a

S,14aR,14bR)-3-hydroxy-

4,6a,6b,11,11,14b-

hexamethyl-

1,2,3,4a,5,6,7,8,9,10,12,12a,1

4,14a-tetradecahydropicene-

4,8a-dicarboxylic acid

[1][4]

Synonyms

Gypsogeninic acid,

Astrantiagenin J,

Acanjapogenin G

[1][4]

Appearance Solid powder [4]

Solubility
Slightly soluble in DMSO and

methanol
[5]

Storage -20°C for long term [4]

Biological Activities and Potential Therapeutic
Applications
Gypsogenic acid has demonstrated a range of biological activities, making it a compound of

interest for further investigation in drug discovery.

Antibacterial Activity
Gypsogenic acid exhibits activity against a panel of oral bacterial pathogens.[4][5] This

suggests its potential for development as a therapeutic agent for oral infections.

Table 2: Minimum Inhibitory Concentrations (MICs) of Gypsogenic Acid against Oral Pathogens
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Bacterial Species MIC (µg/mL) Reference

Enterococcus faecalis 50-200 [4][5]

Streptococcus salivarius 50-200 [4][5]

Streptococcus sanguinis 50-200 [4][5]

Streptococcus mitis 50-200 [4][5]

Streptococcus mutans 50-200 [4][5]

Streptococcus sobrinus 50-200 [4][5]

Trypanocidal Activity
The compound has been shown to induce lysis of Trypanosoma cruzi, the parasite responsible

for Chagas disease, in isolated mouse blood with an IC50 of 56.6 µM.[4][5] This indicates its

potential as a lead compound for the development of new treatments for this neglected tropical

disease.

Anticancer Activity
The cytotoxic effects of gypsogenic acid have been evaluated against several cancer cell lines.

While it showed weak antiproliferative effect on MCF-7 breast cancer cells (IC50 26.8 µM), its

activity against various leukemia cell lines was generally low.[6] For instance, the IC50 against

K562 chronic myeloid leukemia cells was reported to be 227.6 µM, and against HL-60 acute

myeloid leukemia cells, it was 61.1 µM in one study, while another reported an IC50 exceeding

100 µM for both cell lines.[3][6]

Experimental Protocols
Isolation of Gypsogenic Acid from Gypsophila
trichotoma
A detailed protocol for the isolation of gypsogenic acid from the roots of Gypsophila trichotoma

has been described.[3] The general workflow involves extraction with different solvents

followed by chromatographic separation.
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Caption: Isolation workflow for gypsogenic acid.

The structure of the isolated compound is typically confirmed using spectroscopic methods

such as HRESI-MS, 1H and 13C NMR, COSY, HSQC, and HMBC experiments.[3]

Conclusion
Gypsogenic acid is a promising natural product with a range of biological activities that warrant

further investigation. Its antibacterial and trypanocidal properties are of particular interest for

the development of new therapeutic agents. While its anticancer activity appears to be modest,

its chemical scaffold could serve as a starting point for the synthesis of more potent derivatives.

The detailed experimental protocols for its isolation and the availability of its chemical and

biological data provide a solid foundation for future research in medicinal chemistry and drug

discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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